1-Methyl-1,4-azaphosphinane 4-oxide
Overview
Description
1-Methyl-1,4-azaphosphinane 4-oxide is a chemical compound with the molecular formula C5H12NOP and a molecular weight of 133.13 g/mol It is known for its unique structure, which includes a phosphorus atom bonded to a nitrogen atom within a six-membered ring
Preparation Methods
The synthesis of 1-Methyl-1,4-azaphosphinane 4-oxide can be achieved through several routes. One common method involves the condensation of methyl hypophosphite with 2,2,4-trimethyl-1,3-oxazolidine, followed by purification and arylation through a palladium-catalyzed reaction . Industrial production methods may vary, but they typically involve similar steps with optimization for large-scale synthesis.
Chemical Reactions Analysis
1-Methyl-1,4-azaphosphinane 4-oxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used. For example, oxidation can lead to the formation of phosphine oxides, while reduction can yield phosphines .
Scientific Research Applications
1-Methyl-1,4-azaphosphinane 4-oxide has several scientific research applications. In chemistry, it is used as a ligand in coordination chemistry and as a reagent in organic synthesis. . Additionally, it is used in the study of phosphorus-containing compounds and their biological activities.
Mechanism of Action
The mechanism of action of 1-Methyl-1,4-azaphosphinane 4-oxide involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a ligand, binding to metal ions and forming complexes that inhibit enzyme activity. This inhibition can affect various biological pathways, leading to potential therapeutic effects .
Comparison with Similar Compounds
1-Methyl-1,4-azaphosphinane 4-oxide can be compared to other similar compounds, such as 1,4-azaphosphorine and its derivatives. These compounds share a similar phosphorus-nitrogen ring structure but differ in their substituents and reactivity. The uniqueness of this compound lies in its specific methyl substitution, which can influence its chemical properties and applications .
Similar compounds include:
- 1,4-Azaphosphorine
- 1,4-Azaphosphinan-4-one
- 1,4-Azaphosphorine, hexahydro-4-methyl-, 4-oxide
Properties
Molecular Formula |
C5H11NOP+ |
|---|---|
Molecular Weight |
132.12 g/mol |
IUPAC Name |
1-methyl-1,4-azaphosphinan-4-ium 4-oxide |
InChI |
InChI=1S/C5H11NOP/c1-6-2-4-8(7)5-3-6/h2-5H2,1H3/q+1 |
InChI Key |
YZQCZPXNYFVYBH-UHFFFAOYSA-N |
Canonical SMILES |
CN1CC[P+](=O)CC1 |
Origin of Product |
United States |
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